molecular formula C25H25N3O3S2 B2719535 4-(N-cyclohexyl-N-methylsulfamoyl)-N-(naphtho[2,1-d]thiazol-2-yl)benzamide CAS No. 683259-89-4

4-(N-cyclohexyl-N-methylsulfamoyl)-N-(naphtho[2,1-d]thiazol-2-yl)benzamide

Cat. No. B2719535
CAS RN: 683259-89-4
M. Wt: 479.61
InChI Key: NGMXIGIUUVTCEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(N-cyclohexyl-N-methylsulfamoyl)-N-(naphtho[2,1-d]thiazol-2-yl)benzamide, also known as CTB, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. CTB belongs to the class of sulfonamide compounds and has been shown to exhibit promising anticancer properties.

Scientific Research Applications

Phenothiazine Derivatives

Phenothiazine derivatives, which are structurally related to the compound , have been extensively studied for their biological activities. These compounds exhibit a wide range of pharmacological properties, including antibacterial, antifungal, anticancer, antiviral, anti-inflammatory, antimalarial, antifilarial, trypanocidal, anticonvulsant, analgesic, immunosuppressive, and multidrug resistance reversal properties. The biological activities of phenothiazines are attributed to their interaction with various biological systems, including cell lines, bacteria, viruses, parasites, and biological membranes, through pharmacophoric substituents and multicyclic ring systems that allow for π-π interactions, DNA intercalation, and membrane penetration (Pluta, Morak-Młodawska, & Jeleń, 2011).

Naphthalimide Derivatives

Naphthalimide derivatives are another class of compounds with a structural motif similar to the target compound. These derivatives are known for their significant anticancer activities, with some entering clinical trials. Their mechanism involves DNA interaction and enzyme inhibition, showcasing a broad potential in medicinal chemistry for the development of anticancer, antibacterial, antifungal, antiviral, and anti-inflammatory agents. Naphthalimides' planar ring system facilitates their intercalation with DNA, affecting cellular events and leading to promising pharmacological profiles (Gong et al., 2016).

Benzothiazole Derivatives

Benzothiazole and its derivatives, closely related to the thiazole component of the target compound, have demonstrated a wide range of biological activities, including antimicrobial, analgesic, anti-inflammatory, and antitumor effects. The structural core of benzothiazole is vital in the development of various therapeutic agents, with several drugs containing this nucleus for the treatment of different diseases and disorders. This versatility and pharmaceutical significance underline the potential therapeutic applications of benzothiazole derivatives in drug development (Kamal et al., 2015).

properties

IUPAC Name

N-benzo[g][1,3]benzothiazol-2-yl-4-[cyclohexyl(methyl)sulfamoyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H25N3O3S2/c1-28(19-8-3-2-4-9-19)33(30,31)20-14-11-18(12-15-20)24(29)27-25-26-22-16-13-17-7-5-6-10-21(17)23(22)32-25/h5-7,10-16,19H,2-4,8-9H2,1H3,(H,26,27,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NGMXIGIUUVTCEZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C5=CC=CC=C5C=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H25N3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

479.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(N-cyclohexyl-N-methylsulfamoyl)-N-(naphtho[2,1-d]thiazol-2-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.